Methyl 2-benzhydrylsulfinylacetate

• IUPAC Name: methyl 2-benzhydrylsulfinylacetate
• InChI: InChI=1S/C16H16O3S/c1-19-15(17)12-20(18)16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,16H,12H2,1H3
• InChI Key: JFMZFATUMFWKEA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CS(=O)C(C1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C16H16O3S
• DSSTOX Substance ID: DTXSID40434643
• Molecular Weight: 288.4 g/mol
• CAS RN: 63547-25-1

Description

Synthesis Analysis

The synthesis of Methyl 2-benzhydrylsulfinylacetate involves several chemical reactions, including alkylation, desulfobenzhydrylation, and oxidation processes. A notable method described by Bicherov et al. (2010) involves the alkylation of sodium thiosulfate with chloroacetamide to form sodium carbamoylmethyl thiosulfate, followed by desulfobenzhydrylation with benzhydrol in formic acid to produce benzhydrylthioacetamide, and finally, oxidation to yield Methyl 2-benzhydrylsulfinylacetate (Bicherov et al., 2010).

Molecular Structure Analysis

The molecular structure of Methyl 2-benzhydrylsulfinylacetate is characterized by its sulfinyl functional group attached to a benzhydryl moiety. X-ray crystallography and computational studies provide insights into its molecular geometry, electronic structure, and intramolecular interactions. Rublova et al. (2017) have conducted structural characterization through X-ray diffraction, revealing the organization of molecules in the crystalline form and the presence of hydrogen bonds (Rublova et al., 2017).

Chemical Reactions and Properties

Methyl 2-benzhydrylsulfinylacetate undergoes various chemical reactions, including alkylation and sulfinyl-Knoevenagel reactions. Du et al. (2012) found that it serves as a reagent for sulfinyl-Knoevenagel reaction with aldehydes, yielding 4-hydroxyalk-2-enoates, structures present in biologically active compounds and chiral synthesis (Du et al., 2012).

Scientific Research Applications

Reactivity and Synthesis

• Reactivity Patterns : Benzhydryl(mesityl)phosphane oxide, a related compound, has been studied for its reactivity and potential use in carbonyl-carbonyl coupling reactions. It demonstrates interesting behavior in methylation and reactions with benzaldehyde (D'imperio & Arkhypchuk, 2019).
• Synthetic Route Development : A new synthetic route to 2-benzhydrylsulfinylacetamide, a nootropic drug, was described, involving desulfobenzhydrylation and oxidation processes. This development highlights the compound's utility in pharmaceutical synthesis (Bicherov et al., 2010).

Application in Medicinal Chemistry

• Anti-Helicobacter pylori Agents : Compounds derived from benzimidazole, related to Methyl 2-benzhydrylsulfinylacetate, showed potent activity against Helicobacter pylori, suggesting potential for developing new antimicrobial agents (Carcanague et al., 2002).
• Novel Nanocatalysts : The synthesis of modafinil, which includes a reaction with benzhydrylsulfinylacetic acid, was facilitated by using a novel silica-based mesoporous MCM-41 as a catalyst. This research underscores the compound's role in enhancing chemical reactions in drug synthesis (Taghizadeh, 2017).

Chemical Synthesis and Characterization

• Lipase-Catalyzed Kinetic Resolution : The study of methyl 2-(alkylsulfinyl)benzoates, structurally similar to Methyl 2-benzhydrylsulfinylacetate, in lipase-catalyzed reactions revealed high enantioselectivity, which is crucial for creating stereospecific compounds in organic synthesis (Allenmark & Andersson, 1993).
• Alkylation Studies : Research into the alkylation of active methylenes using benzhydryl cations, closely related to Methyl 2-benzhydrylsulfinylacetate, provides insights into novel C-C bond formation methods, valuable for diverse synthetic applications (Bisaro et al., 2002).

Safety And Hazards

This would involve a discussion of any safety concerns or hazards associated with the compound, including its toxicity, flammability, and any precautions that need to be taken when handling it.

Future Directions

This would involve a discussion of potential future research directions, such as new methods of synthesis, new applications, or new reactions.

Synthesis routes and methods

Procedure details

A suspension of 16.45 g (0.06 mol) of (-)-benzhydrylsulfinylacetic acid in 300 ml of water is treated at 20° C. with 16.8 g (0.2 mol) of sodium bicarbonate and 18.8 ml (0.21 mol) of methyls sulfate, with stirring, the mixture is stirred for 16 to 18 hours at 20° C. and filtered and the material on the filter is washed with water and dried to give methyl (-)-benzhydrylsulfinylacetate with a yield of 85%.